Cas no 333361-49-2 ((5-Bromo-2-chlorophenyl)(4-methoxyphenyl)methanone)

(5-Bromo-2-chlorophenyl)(4-methoxyphenyl)methanone structure
333361-49-2 structure
Product Name:(5-Bromo-2-chlorophenyl)(4-methoxyphenyl)methanone
CAS No:333361-49-2
MF:C14H10BrClO2
MW:325.585002422333
CID:1089821
PubChem ID:22328608
Update Time:2025-04-20

(5-Bromo-2-chlorophenyl)(4-methoxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • (5-Bromo-2-chlorophenyl)(4-methoxyphenyl)methanone
    • (5-bromo-2-chlorophenyl)-(4-methoxyphenyl)methanone
    • (5-bromo-2-chloro-phenyl)-(4-methoxy-phenyl)-methanone
    • (5-broMo-2-chloro-phenyl)-(4-ethoxy-phenyl)-Methanone
    • DA-31893
    • 5-Bromo-2-chloro-4'-methoxybenzophenone
    • NIEQZZXEZYUFMQ-UHFFFAOYSA-N
    • 333361-49-2
    • DTXSID10624872
    • TL9X3HCP9E
    • (5-Bromo-2-chlorophenyl)(4-methoxyphenyl)-methanone
    • Methanone, (5-bromo-2-chlorophenyl)(4-methoxyphenyl)-
    • AKOS009476101
    • SCHEMBL1457144
    • MDL: MFCD11042291
    • Inchi: 1S/C14H10BrClO2/c1-18-11-5-2-9(3-6-11)14(17)12-8-10(15)4-7-13(12)16/h2-8H,1H3
    • InChI Key: NIEQZZXEZYUFMQ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(=C1)C(C1C=CC(=CC=1)OC)=O)Cl

Computed Properties

  • Exact Mass: 323.9553
  • Monoisotopic Mass: 323.95527g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.482±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (7.8E-3 g/L) (25 ºC),
  • PSA: 26.3

(5-Bromo-2-chlorophenyl)(4-methoxyphenyl)methanone Security Information

  • Storage Condition:Sealed in dry,2-8°C(BD261810)

(5-Bromo-2-chlorophenyl)(4-methoxyphenyl)methanone Pricemore >>

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